Cas no 2680877-38-5 (benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate)

• Product Name: benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate
• CAS No: 2680877-38-5
• MF: C₁₈H₂₀BrNO₂
• MW: 362.260904312134
• CID: 6599792
• PubChem ID: 165930790
• Update Time: 2025-10-18

benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300023
• benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate
• 2680877-38-5

• Inchi： 1S/C18H20BrNO2/c1-14(7-8-15-9-11-17(19)12-10-15)20-18(21)22-13-16-5-3-2-4-6-16/h2-6,9-12,14H,7-8,13H2,1H3,(H,20,21)
• InChI Key： YNSSKORUGLHCHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.06774g/mol
• Monoisotopic Mass: 361.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate

Benzyl N-[4-(4-Bromophenyl)Butan-2-Yl]Carbamate: A Comprehensive Overview

Benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate, also known by its CAS number 2680877-38-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzyl group with a substituted carbamate moiety. The presence of the bromine atom in the aromatic ring adds to its chemical complexity and potential applications in drug design and synthesis.

The molecular structure of benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate consists of a benzene ring substituted with a bromine atom at the para position. This bromine substitution is a key feature that influences the compound's reactivity and stability. The benzene ring is connected to a butan-2-yl group, which serves as a linker to the carbamate functional group. The carbamate group, in turn, is attached to a benzyl fragment, creating a molecule with both aromatic and aliphatic characteristics.

Recent studies have highlighted the importance of benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate in medicinal chemistry. Its structure makes it a promising candidate for exploring new drug delivery systems and bioactive molecules. Researchers have been particularly interested in its potential as a prodrug or as a component in drug conjugates due to its ability to undergo controlled cleavage under specific conditions.

The synthesis of benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. The choice of starting materials and reaction conditions plays a critical role in achieving high yields and purity. For instance, the bromination of an aromatic ring can be achieved through electrophilic substitution, while the formation of the carbamate group often requires careful control over pH and temperature to ensure optimal reactivity.

In terms of physical properties, benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate exhibits a melting point that is consistent with its molecular weight and degree of unsaturation. Its solubility in various solvents has been studied extensively, with particular attention given to its behavior in polar and non-polar solvents. These properties are crucial for determining its suitability for different applications, such as in chromatographic separations or as an active ingredient in pharmaceutical formulations.

The biological activity of benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate has been explored in several recent studies. Researchers have investigated its potential as an inhibitor of certain enzymes or as a modulator of cellular signaling pathways. Preliminary results suggest that this compound may exhibit selective activity against specific targets, making it a valuable tool for further exploration in drug discovery programs.

In addition to its direct applications, benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate serves as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification, enabling chemists to explore a wide range of structural variations. This versatility has made it a popular choice in combinatorial chemistry and high-throughput screening campaigns.

The environmental impact of benzyl N-[4-(4-bromophenyl)butan-2-yl]carbamate has also been considered in recent research efforts. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Understanding these aspects is essential for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, benzyl N-[4-(4-bromophenylethylene)butan-2-ylium]carbamate, with its unique chemical structure and diverse applications, continues to be an area of active research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.